1-(2,6-Dichlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 6-(3,4-dichlorophenyl)-1-[(2,6-dichlorophenyl)methyl]-2-oxopyridine-3-carbonitrile
• InChI: InChI=1S/C19H10Cl4N2O/c20-14-2-1-3-15(21)13(14)10-25-18(7-5-12(9-24)19(25)26)11-4-6-16(22)17(23)8-11/h1-8H,10H2
• InChI Key: PWRUOQFHSODKHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C(=CC=C(C2=O)C#N)C3=CC(=C(C=C3)Cl)Cl)Cl
• Molecular Formula: C19H10Cl4N2O
• Molecular Weight: 424.1 g/mol

Description

1-(2,6-Dichlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C19H10Cl4N2O and its molecular weight is 424.1. The purity is usually 95%.
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Scientific Research Applications

Optical and Electronic Properties

Pyridine derivatives like 1-(2,6-Dichlorobenzyl)-6-(3,4-dichlorophenyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile have been studied for their optical and electronic properties. Research has shown that these compounds exhibit distinct optical functions and energy gaps, making them potentially useful in electronic applications such as diodes and photosensors. For instance, studies on related pyridine derivatives have revealed their utility in fabricating heterojunctions and their response to light, indicating potential for use in photosensing devices (Zedan, El-Taweel, & El-Menyawy, 2020).

Structural and Thermal Analysis

The structural and thermal characteristics of pyridine carbonitriles, including derivatives similar to the compound , have been extensively studied. Research in this area focuses on the molecular structure, X-ray diffraction patterns, and thermal stability of these compounds. This information is crucial for understanding the physical properties and potential applications of these materials in various fields, including materials science and pharmaceutical research (Al-Issa, 2012).

Synthesis and Chemical Reactions

The synthesis and reactivity of pyridine carbonitriles are key areas of research. Studies demonstrate various methods of synthesizing these compounds and exploring their reactions with different chemical agents. This research is fundamental to developing new compounds with potential applications in chemical synthesis, medicinal chemistry, and material science. For example, research on the synthesis of related pyridine carbonitriles provides insights into the formation of new compounds with potential biological activity (Khalifa, Al-Omar, & Ali, 2017).

Applications in Materials Science

Research on pyridine carbonitriles has highlighted their significance in materials science, particularly in the development of new materials with unique properties. Studies have examined the electronic and structural properties of these compounds, which are critical for their potential applications in materials development and engineering (Mathews et al., 2008).